Cas no 1325307-36-5 (N-(3,5-Difluorophenyl)1,2,4triazolo4,3-apyridine-8-sulfonamide)

• Product Name: N-(3,5-Difluorophenyl)1,2,4triazolo4,3-apyridine-8-sulfonamide
• CAS No: 1325307-36-5
• CID: 4588475
• Update Time: 2025-06-07

N-(3,5-Difluorophenyl)1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-Difluorophenyl)1,2,4triazolo4,3-apyridine-8-sulfonamide

Additional information on N-(3,5-Difluorophenyl)1,2,4triazolo4,3-apyridine-8-sulfonamide

Introduction to N-(3,5-Difluorophenyl)1,2,4triazolo4,3-apyridine-8-sulfonamide and Its Significance in Modern Chemical Biology

N-(3,5-Difluorophenyl)1,2,4triazolo4,3-apyridine-8-sulfonamide (CAS No: 1325307-36-5) is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by their complex structural architecture, which includes fused rings and multiple functional groups. The presence of both fluorine atoms and a sulfonamide moiety in its molecular structure imparts unique chemical properties that make it a promising candidate for various biological applications.

The chemical structure of N-(3,5-Difluorophenyl)1,2,4triazolo4,3-apyridine-8-sulfonamide consists of a triazolopyridine core linked to a phenyl ring substituted with two fluorine atoms. The sulfonamide group at the 8-position further enhances its reactivity and potential biological activity. This arrangement of functional groups has been strategically designed to interact with biological targets in a highly specific manner, making it an attractive scaffold for drug discovery.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various therapeutic areas. The compound N-(3,5-Difluorophenyl)1,2,4triazolo4,3-apyridine-8-sulfonamide has emerged as a key player in this domain due to its ability to modulate key biological pathways. Specifically, its structure allows it to interact with enzymes and receptors involved in cancer progression, inflammation, and infectious diseases. The fluorine atoms in the phenyl ring contribute to the compound's metabolic stability and binding affinity, while the sulfonamide group enhances solubility and bioavailability.

One of the most compelling aspects of N-(3,5-Difluorophenyl)1,2,4triazolo4,3-apyridine-8-sulfonamide is its potential application in oncology research. Preclinical studies have demonstrated that this compound can inhibit the activity of specific kinases that are overexpressed in cancer cells. By binding to these kinases, the compound disrupts signaling pathways that promote tumor growth and survival. Furthermore, its ability to cross the blood-brain barrier suggests that it may also have therapeutic potential in central nervous system disorders.

The synthesis of N-(3,5-Difluorophenyl)1,2,4triazolo4,3-apyridine-8-sulfonamide involves a multi-step process that requires precise control over reaction conditions. The introduction of fluorine atoms into the phenyl ring is particularly challenging due to their high reactivity. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels. The sulfonamide group is typically introduced through nucleophilic substitution reactions or condensation reactions with appropriate sulfonyl chlorides.

The pharmacokinetic properties of N-(3,5-Difluorophenyl)1,2,4triazolo4,3-apyridine-8-sulfonamide have been thoroughly evaluated in preclinical studies. These studies indicate that the compound exhibits good oral bioavailability and a favorable half-life profile. Additionally, its metabolic stability suggests that it may have a prolonged half-life once administered orally. These pharmacokinetic characteristics make it an attractive candidate for further development into an oral therapeutic agent.

In terms of toxicology profile，N-(3,5-Difluorophenyl)1,2,4triazolo4pyridine-8-sulfonamide has shown low toxicity at therapeutic doses in animal models. This is particularly important for ensuring patient safety during clinical trials and future drug development. Further studies are ongoing to evaluate its long-term safety and potential side effects.

The development of N-(3 ,5 -Difluorophenyl b >) 1 , 2 , 4 tri azo lo 4 , 3 -a py rid ine -8 -s u lf on am ide ) aligns with current trends in drug discovery towards more targeted and personalized therapies。 Its unique structural features make it well-suited for modulating specific biological pathways， which is crucial for developing effective treatments for complex diseases such as cancer。 Moreover， its synthetic accessibility allows for rapid exploration of analogues， further enhancing its potential as a lead compound。

In conclusion，N-(3 ,5 -Dif luoro pheny l b >) 1 , 2 , 4 tri azo lo 4 , 3 -a py rid ine -8 -s u lf on am ide ) ( CAS No: < b >1325307 -36 -5 b >) is a promising compound with significant potential in chemical biology and pharmaceutical research。 Its unique structural features， favorable pharmacokinetic properties， and low toxicity profile make it an attractive candidate for further development into novel therapeutic agents。 As research continues to uncover new applications for this compound， it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges。